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Compound of Interest

Compound Name: 4-Chlorothiazole

CAS No.: 4175-72-8

Cat. No.: B1590448 Get Quote

Foreword
In the landscape of modern medicinal chemistry and materials science, the thiazole scaffold

holds a privileged position. Its unique electronic and structural characteristics have made it a

cornerstone in the design of novel therapeutic agents and functional materials. Among its

halogenated derivatives, 4-chlorothiazole stands out as a particularly versatile and reactive

building block. This technical guide is intended for researchers, scientists, and drug

development professionals, providing a comprehensive overview of the core chemical

properties, structure, synthesis, and reactivity of 4-chlorothiazole. Our objective is to furnish

the scientific community with a robust resource that is both theoretically sound and practically

applicable in a laboratory setting.

Molecular Structure and Physicochemical
Properties
A thorough understanding of the molecular architecture and inherent physical traits of 4-
chlorothiazole is fundamental to its application in chemical synthesis.

Elucidation of Molecular Structure
4-Chlorothiazole is a five-membered heterocyclic aromatic compound.[1] Its structure is

characterized by a thiazole ring with a chlorine atom substituted at the fourth position.[1][2] The
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thiazole ring itself contains one sulfur and one nitrogen atom at positions 1 and 3, respectively.

[1]

Key Structural Attributes:

Aromaticity: The thiazole ring exhibits aromatic character due to the delocalization of six π-

electrons across the five-membered ring, which confers considerable stability to the

molecule.[1]

Planarity: The planar nature of the molecule allows for effective π-stacking interactions, a

crucial factor in the design of materials and in biological recognition processes.

Electrophilicity: The presence of the electron-withdrawing chlorine atom at the C4 position

significantly enhances the electrophilic properties of the thiazole ring, making it a valuable

synthon in organic synthesis.[1]

Physicochemical Data
The key physicochemical properties of 4-chlorothiazole are summarized in the table below.

This data is essential for its proper handling, storage, and use in experimental protocols.

Property Value

Molecular Formula C₃H₂ClNS[2][3]

Molecular Weight 119.57 g/mol [2][3][4]

Appearance Colorless to pale yellow liquid[1][2]

Boiling Point 168.2 ± 13.0 °C at 760 mmHg[3]

Density 1.4 ± 0.1 g/cm³[3]

Flash Point 55.5 ± 19.8 °C[3]

Refractive Index 1.571[3]

Solubility Soluble in water and organic solvents.[2]
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While several synthetic routes to 4-chlorothiazole exist, a prevalent and reliable methodology

involves a multi-step process. A common approach is the cyclization reaction to form the

thiazole ring, followed by chlorination.

Synthetic Protocol
The following protocol outlines a representative synthesis of 4-chlorothiazole.

Step 1: Cyclization to form the Thiazole Precursor

This step often involves the reaction of a suitable starting material that can undergo cyclization

to form the thiazole ring. For instance, the reaction of 5-chloro-2,4-disulfamylaniline with formic

acid can be used to synthesize chlorothiazide, a related but more complex thiazide diuretic.[5]

Step 2: Chlorination

The introduction of the chlorine atom at the 4-position is a critical step. The specific chlorinating

agent and reaction conditions will depend on the nature of the thiazole precursor.

Workflow for Synthesis
Caption: A generalized workflow for the synthesis of 4-chlorothiazole.

Spectroscopic Characterization
The structural elucidation of 4-chlorothiazole and its derivatives relies heavily on a

combination of spectroscopic techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Both ¹H and ¹³C NMR are invaluable for

confirming the carbon-hydrogen framework of the molecule.

Infrared (IR) Spectroscopy: IR spectroscopy is used to identify the presence of specific

functional groups and to gain insight into the bonding within the molecule.[6]

Mass Spectrometry (MS): Mass spectrometry provides information about the molecular

weight and fragmentation pattern of the compound, confirming its elemental composition.
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Spectroscopic Data Predicted Values

¹H NMR
Chemical shifts will be characteristic of protons

on an aromatic thiazole ring.

¹³C NMR
Chemical shifts will indicate the different carbon

environments within the molecule.

IR

Characteristic peaks will correspond to C-H,

C=N, and C-S stretching and bending

vibrations.

Mass Spectrum (m/z) [M]+ at 118.95910, [M+H]+ at 119.96693[7]

Chemical Reactivity and Synthetic Applications
The reactivity of 4-chlorothiazole is largely dictated by the chlorine substituent, which makes

the 4-position susceptible to nucleophilic attack.

Key Reactions
Nucleophilic Aromatic Substitution: 4-Chlorothiazole readily undergoes nucleophilic

substitution reactions, which is a key feature of its utility as a synthetic intermediate.[1] This

allows for the introduction of a wide array of functional groups at the 4-position.

Cross-Coupling Reactions: The C-Cl bond can participate in various palladium-catalyzed

cross-coupling reactions, such as Suzuki and Stille couplings, enabling the formation of C-C

bonds.

Applications in Drug Discovery and Development
4-Chlorothiazole serves as a crucial building block in the synthesis of numerous

pharmaceutical compounds.[2] The thiazole core is a well-established privileged scaffold in

medicinal chemistry, and its derivatives have shown a broad spectrum of biological activities,

including antimicrobial and anticancer properties.[8] For example, chlorothiazide and its

derivatives are used as diuretics and antihypertensive agents.[9][10]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://pubchemlite.lcsb.uni.lu/e/compound/13517394
https://www.benchchem.com/product/b1590448?utm_src=pdf-body
https://www.benchchem.com/product/b1590448?utm_src=pdf-body
https://cymitquimica.com/cas/4175-72-8/
https://www.benchchem.com/product/b1590448?utm_src=pdf-body
https://wap.guidechem.com/encyclopedia/4-chlorothiazole-dic12403.html
https://jms.ump.edu.pl/index.php/JMS/article/view/406/472
https://pubchem.ncbi.nlm.nih.gov/compound/Chlorothiazide
https://en.wikipedia.org/wiki/Chlorothiazide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1590448?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reactivity of 4-Chlorothiazole
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Caption: Reactivity and major applications of 4-chlorothiazole.

Safety, Handling, and Storage
Proper handling and storage of 4-chlorothiazole are imperative to ensure laboratory safety.

Hazard Identification
4-Chlorothiazole may cause skin, eye, and respiratory system irritation.[2] It is also a

flammable liquid and vapor.[4]

Recommended Safety Precautions
Personal Protective Equipment (PPE): Wear suitable protective clothing, gloves, and

eye/face protection.[11][12][13]

Handling: Handle in a well-ventilated place, preferably in a fume hood, to avoid inhalation of

vapors.[11][12] Keep away from sources of ignition.[12][14]

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[11][14]

Keep refrigerated for long-term storage to maintain product quality.[12]
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Conclusion
4-Chlorothiazole is a cornerstone heterocyclic building block with significant utility in both

pharmaceutical and agrochemical research. Its unique structural features and predictable

reactivity make it an invaluable tool for the synthetic chemist. This guide has provided a

comprehensive overview of its chemical properties, synthesis, and applications, with the aim of

empowering researchers to utilize this versatile compound effectively and safely in their

scientific endeavors.

References
PubChem. (n.d.). 4-chlorothiazole (C3H2ClNS). Retrieved from [Link]

Lesyk, R., & Zimenkovsky, B. (2016). 4-thiazolidinones applications. Part 1. Synthetic routes
to the drug-like molecules. Chemistry of Heterocyclic Compounds, 52(8), 582-605.

Drugs.com. (2025, September 14). Chlorothiazide Side Effects: Common, Severe, Long

Term. Retrieved from [Link]

A. A. G. El-Barbary, M. M. A. El-Wahab, and H. F. M. Ali, "Crystal Structure and Solid-State
Packing of 4-Chloro-5H-1,2,3-dithiazol-5-one and 4-Chloro-5H-1,2,3-dithiazole-5-thione,"
Molecules, vol. 26, no. 19, p. 5925, Sep. 2021.

Dr. Parjanya Shukla & Dr. M. P. Singh Classes. (2019, June 11). SYNTHESIS OF

CHLORTHIAZIDE | PHARMACEUTICAL CHEMISTRY [Video]. YouTube. [Link]

PubChem. (n.d.). Chlorothiazide. Retrieved from [Link]

PubChem. (n.d.). 4-Chlorothiazole. Retrieved from [Link]

Google Patents. (2011, October 27). US20110263579A1 - Chlorothiazide, chlorothiazide
salts and pharmaceutical compositions thereof.

meriSTEM. (2021, May 4). Spectroscopy worked example combining IR, MS and NMR |

Analytical chemistry [Video]. YouTube. [Link]

mirante.sema.ce.gov.br. (n.d.). Organic Chemistry Ir And Nmr Cheat Sheet. Retrieved from

[Link]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1590448?utm_src=pdf-body
https://www.benchchem.com/product/b1590448?utm_src=pdf-body
https://pubchemlite.com/cd/13517394
https://www.drugs.com/sfx/chlorothiazide-side-effects.html
https://www.youtube.com/watch?v=s_w_m_y_Z_k
https://pubchem.ncbi.nlm.nih.gov/compound/Chlorothiazide
https://www.benchchem.com/product/b1590448?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/13517394
https://www.youtube.com/watch?v=3-84225aT3Y
https://mirante.sema.ce.gov.br/organic-chemistry-ir-and-nmr-cheat-sheet/pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1590448?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


University of Wisconsin-Madison. (n.d.). CHEM 344/345 – Spectroscopy and Spectrometry

in Organic Chemistry. Retrieved from [Link]

ResearchGate. (n.d.). Reaction for the synthesis of chlorothiazide [Image]. Retrieved from

[Link]

UCLA Chemistry and Biochemistry. (2000, June 22). WebSpectra - Problems in NMR and IR

Spectroscopy. Retrieved from [Link]

ChemComplete. (2019, October 14). Solving Another Unknown Using NMR, IR and MS

Spectroscopy - Example 3 [Video]. YouTube. [Link]

Wikipedia. (n.d.). Chlorothiazide. Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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